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Introduction
Sulperazone is a combination antimicrobial agent consisting of cefoperazone, a third-

generation cephalosporin, and sulbactam, a β-lactamase inhibitor. The addition of sulbactam

extends the spectrum of cefoperazone to include bacteria that produce β-lactamase, an

enzyme that can inactivate many penicillin and cephalosporin antibiotics. Accurate in vitro

susceptibility testing is crucial for determining the potential clinical efficacy of Sulperazone
against specific bacterial isolates. The disk diffusion method, a modification of the Kirby-Bauer

method, is a widely used, simple, and reliable technique for determining the susceptibility of

bacterial pathogens to antimicrobial agents.[1][2] This document provides a detailed protocol

for performing Sulperazone susceptibility testing using the disk diffusion method, including

quality control procedures and interpretation of results.

Principle of the Method
The disk diffusion method involves placing a paper disk impregnated with a specific

concentration of an antimicrobial agent onto an agar plate that has been uniformly inoculated

with a standardized bacterial suspension.[1] During incubation, the antimicrobial agent diffuses

from the disk into the agar, creating a concentration gradient. If the bacterium is susceptible to

the agent, a zone of growth inhibition will appear around the disk. The diameter of this zone is
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inversely proportional to the minimum inhibitory concentration (MIC) of the antimicrobial agent

for the test organism. The zone diameters are measured and interpreted according to

established criteria to classify the organism as susceptible, intermediate, or resistant to the

antimicrobial agent.[3]

Materials and Reagents
Sulperazone (Cefoperazone/Sulbactam) antimicrobial susceptibility testing disks (75 µg

Cefoperazone / 30 µg Sulbactam)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Tryptic Soy Broth (TSB) or other suitable broth medium

0.9% sterile saline

0.5 McFarland turbidity standard

Sterile cotton swabs

Sterile inoculating loops or needles

Incubator (35 ± 2°C)

Calipers or a ruler for measuring zone diameters

Quality control (QC) strains (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus

ATCC 25923, Pseudomonas aeruginosa ATCC 27853, Acinetobacter spp. ATCC 43498,

Klebsiella pneumoniae ATCC 700603, Escherichia coli ATCC 35218)

Experimental Protocol
Inoculum Preparation

From a pure, 18-24 hour culture on a non-selective agar plate, select 3-5 well-isolated

colonies of the test organism using a sterile inoculating loop or needle.

Transfer the colonies to a tube containing 4-5 mL of a suitable broth medium, such as Tryptic

Soy Broth.
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Incubate the broth culture at 35 ± 2°C for 2-6 hours until it achieves a turbidity comparable to

or greater than the 0.5 McFarland standard.

Adjust the turbidity of the bacterial suspension with sterile saline or broth to match that of the

0.5 McFarland standard. This corresponds to a bacterial concentration of approximately 1.5 x

10⁸ CFU/mL. A spectrophotometer can be used to verify the turbidity at a wavelength of 625

nm, with an expected absorbance of 0.08 to 0.13.

Inoculation of Agar Plate
Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the adjusted

bacterial suspension.

Rotate the swab several times against the inside wall of the tube above the fluid level to

remove excess inoculum.

Streak the entire surface of a Mueller-Hinton agar plate evenly in three directions, rotating

the plate approximately 60 degrees between each streaking to ensure uniform growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar to absorb any surface moisture

before applying the disks.

Application of Antimicrobial Disks
Aseptically apply a Sulperazone (75/30 µg) disk to the surface of the inoculated agar plate.

Gently press the disk down with sterile forceps to ensure complete contact with the agar

surface.

If multiple antimicrobial disks are being tested on the same plate, ensure they are spaced at

least 24 mm apart from center to center.

Incubation
Invert the plates and place them in an incubator at 35 ± 2°C within 15 minutes of disk

application.
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Incubate for 18-24 hours. For certain fastidious organisms, specific incubation conditions

(e.g., increased CO₂) may be required.

Measurement and Interpretation of Results
After incubation, measure the diameter of the zone of complete growth inhibition (including

the disk diameter) to the nearest whole millimeter using calipers or a ruler.

Interpret the results based on the zone diameter interpretive criteria provided in Table 1.

Data Presentation
Table 1: Zone Diameter Interpretive Criteria for
Sulperazone (75/30 µg)

Zone Diameter (mm) Interpretation

≥ 21 Susceptible

16 - 20 Intermediate

≤ 15 Resistant

Source: Pfizer Product Information[4]

Quality Control
Quality control testing must be performed regularly to ensure the accuracy and precision of the

susceptibility testing procedure. This includes testing standard QC strains with known

susceptibility to Sulperazone. The resulting zone diameters should fall within the acceptable

ranges provided in Table 2.

Table 2: Quality Control Zone Diameter Ranges for
Sulperazone (75/30 µg)
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Quality Control Strain ATCC Number
Zone Diameter Range
(mm)

Escherichia coli 25922 27 - 33

Staphylococcus aureus 25923 23 - 30

Pseudomonas aeruginosa 27853 22 - 29

Acinetobacter spp. 43498 26 - 32

Klebsiella pneumoniae 700603 24 - 30

Escherichia coli 35218 24 - 30

Sources: Pfizer Product Information[1], HIMEDIA Technical Data[5], Bio-Rad Product

Information

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the Sulperazone disk diffusion susceptibility

testing protocol.
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Caption: Workflow for Sulperazone Disk Diffusion Susceptibility Testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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